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Compound of Interest

Compound Name: Hexafluoroisopropyl methyl ether

Cat. No.: B150346

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Hexafluoroisopropyl methyl ether (HFIPME), a fluorinated ether, is emerging as a valuable
solvent for a wide range of organic reactions. Its unique combination of properties, including
high polarity, low nucleophilicity, and excellent thermal and chemical stability, makes it an
attractive alternative to more conventional solvents. This document provides detailed
application notes and protocols for the use of HFIPME in various organic transformations,
compiled to aid researchers in leveraging its benefits for enhanced reactivity, selectivity, and
process efficiency.

Physicochemical Properties of Hexafluoroisopropyl
Methyl Ether

Understanding the physical and chemical characteristics of HFIPME is crucial for its effective
application. A summary of its key properties is presented in Table 1. The high electronegativity
of the fluorine atoms leads to a low electron density on the ether oxygen, resulting in reduced
basicity and nucleophilicity. Its high density facilitates phase separation, and its relatively low
boiling point allows for easy removal post-reaction.[1][2][3][4]
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Property Value Reference
CAS Number 13171-18-1 [1]12]
Molecular Formula CaHaFeO [1][2]
Molecular Weight 182.07 g/mol [11[2]
Appearance Colorless liquid [1112]
Boiling Point 50-62 °C (122-143.6 °F) [1]

Melting Point -75 °C (-103 °F) [1]

Density 1.39- 1.6 g/mL at 25 °C (77 (]

°F)
Refractive Index 1.28 [3]

N Soluble in most organic
Solubility o [1]
solvents; low solubility in water.

- Chemically stable under
Stability N [1]
normal conditions.

o Strong oxidizing agents and
Incompatibilities [1]
strong bases.

Synthesis of Hexafluoroisopropyl Methyl Ether

Several methods for the synthesis of HFIPME have been reported. A common approach
involves the methylation of hexafluoroisopropanol.

Protocol 2.1: Synthesis via Methylation with Methyl
Carbonate

This method utilizes the environmentally benign reagent methyl carbonate.[5]

Reaction Scheme:
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Caption: Synthesis of HFIPME from Hexafluoroisopropanol and Methyl Carbonate.

Experimental Protocol:

To a suitable reactor, add hexafluoroisopropanol, methyl carbonate, and an alkali catalyst.

Heat the reaction mixture to a temperature between 100 and 300 °C for a period of 0.5 to 10
hours.[5]

After the reaction is complete, cool the mixture.

Filter the mixture to remove the catalyst.

Distill the filtrate to obtain pure hexafluoroisopropyl methyl ether.[5]

Protocol 2.2: Synthesis via Williamson Ether Synthesis
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This classic method can also be employed for the synthesis of HFIPME.[6]

Reaction Scheme:

Base (e.g., NaH)
+ Base

Hexafluoroisopropanol ————————> Hexafluoroisopropoxide

+ CH3X

Hexafluoroisopropyl Methyl Ether NaX

Methyl Halide (CH3X, X=ClI, Br, I)

Dissolve Aryl Halide, Heat to Reaction
S ‘Add Palladium Precatalyst Monitor Reaction Complete _( Aqueous Workup
— ] — |- complete | = | >
Start Coupling Partner, & Base and Ligand Temperature under Progress (TLC/GGILC-MS), e oxtracton Column Chromatography Isolated Product End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. aosc.in [aosc.in]

¢ 2. chemimpex.com [chemimpex.com]

¢ 3. labproinc.com [labproinc.com]

¢ 4. Hexafluoroisopropyl methyl ether 13171-18-1 [sigmaaldrich.com]

e 5.CN101544547B - Synthesis method of 1,1,1,3,3,3-hexafluoroisopropyl methyl ether -
Google Patents [patents.google.com]

e 6. CN102408317B - Preparation method of hexafluoroisopropyl methyl ether - Google
Patents [patents.google.com]

« To cite this document: BenchChem. [Hexafluoroisopropyl Methyl Ether: A Versatile Solvent
for Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
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a-solvent-for-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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